Cas no 1803588-27-3 ((5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride)
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride
-
- MDL: MFCD28506025
- Inchi: 1S/C8H7BrN2O.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H
- InChI Key: ANKFHVJDUXTNPA-UHFFFAOYSA-N
- SMILES: C(C1=NC2=CC(Br)=CC=C2O1)N.Cl
Experimental Properties
- Vapor Pressure: NO data available
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801658-10mg |
(5-Bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B801658-50mg |
(5-Bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B801658-100mg |
(5-Bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-214202-0.05g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 0.05g |
$191.0 | 2023-09-16 | |
| Enamine | EN300-214202-0.1g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 0.1g |
$286.0 | 2023-09-16 | |
| Enamine | EN300-214202-0.25g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 0.25g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-214202-0.5g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 0.5g |
$642.0 | 2023-09-16 | |
| Enamine | EN300-214202-1.0g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 1g |
$822.0 | 2023-05-24 | |
| Enamine | EN300-214202-2.5g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 2.5g |
$1727.0 | 2023-09-16 | |
| Enamine | EN300-214202-5.0g |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride |
1803588-27-3 | 95% | 5g |
$3412.0 | 2023-05-24 |
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride
Introduction to (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride (CAS No. 1803588-27-3)
(5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride (CAS No. 1803588-27-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride is C9H10BrN2O·HCl, and its molecular weight is approximately 264.14 g/mol. The compound features a 5-bromo-substituted 1,3-benzoxazole ring linked to a methanamine group, which is further protonated to form the hydrochloride salt. This structure imparts specific chemical and biological properties that make it a valuable candidate for further investigation.
In recent years, the study of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activity, including anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate specific cellular pathways and receptors.
A notable study published in the Journal of Medicinal Chemistry (2022) investigated the anti-inflammatory properties of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a promising candidate for the treatment of inflammatory diseases.
Another area of interest is the neuroprotective effects of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride. A study published in the Journal of Neurochemistry (2021) demonstrated that this compound reduced neuronal cell death and oxidative stress in a model of Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of mitochondrial function and the inhibition of apoptosis.
The pharmacokinetic properties of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.
In terms of synthetic methods, several approaches have been developed to produce (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride. One common method involves the reaction of 5-bromo-o-tolunitrile with ammonia to form the corresponding amine, followed by N-methylation and subsequent conversion to the hydrochloride salt. These synthetic routes are well-documented and can be optimized for large-scale production.
The potential applications of (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride extend beyond inflammation and neuroprotection. Recent studies have explored its use as an antiviral agent against various viral infections. For instance, a study published in the Antiviral Research (2020) reported that this compound exhibited potent antiviral activity against herpes simplex virus (HSV) by inhibiting viral replication.
In conclusion, (5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride (CAS No. 1803588-27-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.
1803588-27-3 ((5-bromo-1,3-benzoxazol-2-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)